Cas no 17239-69-9 (Propanedinitrile,2,2'-(1,4-phenylenedimethylidyne)bis-)

Propanedinitrile,2,2'-(1,4-phenylenedimethylidyne)bis- structure
17239-69-9 structure
Product Name:Propanedinitrile,2,2'-(1,4-phenylenedimethylidyne)bis-
CAS No:17239-69-9
MF:C14H6N4
MW:230.224241733551
CID:153375
PubChem ID:245581
Update Time:2025-04-19

Propanedinitrile,2,2'-(1,4-phenylenedimethylidyne)bis- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2,2'-(1,4-phenylenedimethylidyne)bis-
    • 2-[[4-(2,2-dicyanoethenyl)phenyl]methylidene]propanedinitrile
    • 1,2
    • 1,4-bis(2,2-dicyanovinyl)benzene
    • 2-(4-(2,2-Dicyanovinyl)benzylidene)malononitrile
    • 2,2'-(1,4-phenylene)di(1,1-dicyanoethylene)
    • 2,2'-(1,4-phenylenebis(methan-1-yl-1-ylidene))dimalononitrile
    • 2,2'-(1,4-phenylenedimethylidene)bis(malononitrile)
    • 2,2'-(benzene-1,4-diyldimethylylidene)dipropanedinitrile
    • 2-cyano-3-[4-(2,2-dicyanovinyl)phenyl]acrylonitrile
    • AC1Q4PYF
    • NSC57670
    • NSC659130
    • p-phenylenedimethylenedi-malononitrile
    • ST040359
    • 2,2'-[1,4-phenylenedi(methylylidene)]dimalononitrile
    • NSC-659130
    • Malononitrile, (p-phenylenedimethylidyne)di-
    • DTXSID80288804
    • 2-[[4-(2,2-dicyanovinyl)phenyl]methylene]propanedinitrile
    • NSC-57670
    • 2,2'-(1,4-Phenylenebis(methaneylylidene))dimalononitrile
    • 17239-69-9
    • SMR000528268
    • SCHEMBL17466932
    • 2,2'-(1,4-phenylenebis(methan-1-yl-1-ylidene)) dimalononitrile
    • MLS000737325
    • AKOS000485775
    • (p-Phenylenedimethylene)dimalononitrile
    • Propanedinitrile,2'-(1,4-phenylenedimethylidyne)bis-
    • CHEMBL1312723
    • 1,2'-dicyanovinyl)benzene
    • 1,4-Bis(2', 2'-dicyanovinyl)benzene
    • Inchi: 1S/C14H6N4/c15-7-13(8-16)5-11-1-2-12(4-3-11)6-14(9-17)10-18/h1-6H
    • InChI Key: GFHNYZLHHUFONA-UHFFFAOYSA-N
    • SMILES: N#C/C(/C#N)=C/C1C=CC(/C=C(\C#N)/C#N)=CC=1

Computed Properties

  • Exact Mass: 230.05938
  • Monoisotopic Mass: 230.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.296
  • Boiling Point: 471.7°Cat760mmHg
  • Flash Point: 236.7°C
  • Refractive Index: 1.674
  • PSA: 95.16
  • LogP: 2.54772
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